Cas no 1032189-81-3 (4-Methylspiro[indoline-3,4-piperidin]-2-one)

• Product Name: 4-Methylspiro[indoline-3,4-piperidin]-2-one
• CAS No: 1032189-81-3
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 4559513
• Update Time: 2025-10-29

4-Methylspiro[indoline-3,4-piperidin]-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Methylspiro[indoline-3,4-piperidin]-2-one
• 4-Methylspiro[3H-indole-3,4′-piperidin]-2(1H)-one
• Spiro[3H-indole-3,4'-piperidin]-2(1H)-one, 4-methyl-

• Inchi： 1S/C13H16N2O/c1-9-3-2-4-10-11(9)13(12(16)15-10)5-7-14-8-6-13/h2-4,14H,5-8H2,1H3,(H,15,16)
• InChI Key： UGGOOCRCZUHYCW-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC=C2)C2(CCNCC2)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0

Additional information on 4-Methylspiro[indoline-3,4-piperidin]-2-one

Introduction to 4-Methylspiro[indoline-3,4-piperidin]-2-one (CAS No. 1032189-81-3)

4-Methylspiro[indoline-3,4-piperidin]-2-one is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique chemical structure and designated with the CAS number 1032189-81-3, represents a spirocyclic derivative featuring an indoline core linked to a piperidine ring. The presence of a methyl substituent at the spiro carbon further enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 4-Methylspiro[indoline-3,4-piperidin]-2-one encompasses a spirocyclic connection between an indoline and a piperidine moiety, which is a motif frequently encountered in biologically active molecules. Spirocyclic compounds are known for their structural rigidity and unique conformational preferences, which can influence their binding affinity to biological targets. The indoline ring system, in particular, is well-documented for its role in various pharmacophores, including those involved in neuroactive compounds and antimicrobial agents.

In recent years, there has been a surge in research focused on indoline derivatives due to their diverse biological activities. These derivatives have been explored for their potential applications in treating neurological disorders, infectious diseases, and cancer. The specific arrangement of atoms in 4-Methylspiro[indoline-3,4-piperidin]-2-one may contribute to its ability to interact with biological macromolecules in novel ways, making it an attractive scaffold for medicinal chemists.

The synthesis of 4-Methylspiro[indoline-3,4-piperidin]-2-one involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection. The spirocyclic core is typically formed through cyclization reactions, where the indoline and piperidine units are connected at the spiro carbon. The introduction of the methyl group at the appropriate position demands precise synthetic methodologies to ensure high yield and purity.

One of the key aspects of studying 4-Methylspiro[indoline-3,4-piperidin]-2-one is its potential as a lead compound for drug development. Researchers have been particularly interested in its interactions with enzymes and receptors that are implicated in various diseases. For instance, studies have suggested that indoline derivatives may modulate the activity of enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and inflammation.

The pharmacological profile of 4-Methylspiro[indoline-3,4-piperidin]-2-one is still under investigation, but preliminary data indicate promising biological activities. In vitro studies have shown that this compound exhibits inhibitory effects on certain enzymes and may have therapeutic potential in conditions such as cancer and neurodegenerative diseases. These findings underscore the importance of further exploring its pharmacokinetic properties and potential side effects through preclinical studies.

The chemical properties of 4-Methylspiro[indoline-3,4-piperidin]-2-one also make it an interesting subject for computational chemistry studies. Molecular modeling techniques can help elucidate its binding interactions with biological targets at the atomic level. This information can guide the design of analogs with improved potency and selectivity. Additionally, computational methods can predict the metabolic pathways by which this compound might be processed in vivo, providing insights into its potential toxicity profile.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 4-Methylspiro[indoline-3,4-piperidin]-2-one. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing intricate molecular frameworks with high precision. These advancements not only facilitate the synthesis of this compound but also open up new possibilities for generating structurally diverse libraries for drug discovery.

The role of 4-Methylspiro[indoline-3,4-piperidin]-2-one in medicinal chemistry extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a valuable scaffold for developing novel therapeutic agents by allowing modifications at various positions within its structure. Such modifications can enhance its solubility, bioavailability, and target specificity without compromising its core pharmacological activity.

In conclusion,4-Methylspiro[indoline-3,4-piperidin]-2-one (CAS No. 1032189-81-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activities make it a compelling candidate for further investigation. As our understanding of its chemical properties and pharmacological effects continues to grow,this compound is likely to play an important role in the development of new treatments for various diseases.